- Synthesis of further amino-halogen-substituted phenyl aminoethanols, Arzneimittel-Forschung, 1984, , 1612-24
Cas no 97760-81-1 (1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone)
97760-81-1 structure
Product Name:1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone
CAS No:97760-81-1
MF:C9H10ClNO
MW:183.634801387787
CID:1002268
Update Time:2023-09-05
1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone
- 1-(4-Amino-3-chloro-5-methylphenyl)ethanone
- 1-(4-Amino-3-chloro-5-methylphenyl)ethanone (ACI)
- 1-(4-Amino-3-chloro-5-methylphenyl)ethan-1-one
-
- Inchi: 1S/C9H10ClNO/c1-5-3-7(6(2)12)4-8(10)9(5)11/h3-4H,11H2,1-2H3
- InChI Key: ITKZXASARBMDDH-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C(C)C(N)=C(Cl)C=1
Computed Properties
- Exact Mass: 183.045
- Monoisotopic Mass: 183.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Production Method
Production Method 1
Reaction Conditions
Reference
1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Preparation Products
1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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